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Abstract
Vanadium(V) oxytriethoxide, with the chemical formula VO(OC₂H₅)₃, is a versatile and highly

reactive organometallic compound. This yellow to brown liquid serves as a critical precursor in

the synthesis of various vanadium oxides, catalysts, and other organovanadium complexes. Its

utility spans across materials science for creating thin films and nanostructures to organic

synthesis as a catalyst for oxidation and polymerization reactions. Due to its sensitivity to air

and moisture, specialized handling techniques are required. This guide provides an in-depth

overview of its chemical properties, structure, synthesis, and reactivity, supported by

experimental protocols and spectroscopic data.

Chemical Properties and Structure
Vanadium(V) oxytriethoxide is a monomeric compound in the gas phase and in solution

under anhydrous conditions. The central vanadium atom is in the +5 oxidation state.
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A summary of the key physical and chemical properties of Vanadium(V) oxytriethoxide is

presented in Table 1.

Property Value Reference(s)

Chemical Formula C₆H₁₅O₄V

Molecular Weight 202.12 g/mol

Appearance Yellow to brown liquid

Boiling Point 125-128 °C

Density 1.139 g/mL at 25 °C

Flash Point 71 °C (159.8 °F) - closed cup

Solubility

Soluble in organic solvents

such as ethanol, isopropanol,

and toluene. Reacts with

water.

[1]

CAS Number 1686-22-2 [2]

Molecular Structure
The molecular structure of Vanadium(V) oxytriethoxide is based on a central vanadium atom

coordinated to one oxo group and three ethoxide ligands. While a definitive crystal structure

from X-ray diffraction is not readily available due to its liquid state at room temperature,

electron diffraction studies and computational models suggest a distorted tetrahedral or trigonal

bipyramidal geometry around the vanadium atom. The V=O bond is a dominant feature,

exhibiting a short bond length and a characteristic strong vibrational band in spectroscopic

analyses.

Spectroscopic Characterization
Spectroscopic techniques are essential for the characterization of Vanadium(V)
oxytriethoxide, providing insights into its structure and purity.

NMR Spectroscopy
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⁵¹V NMR: Vanadium-51 NMR is a particularly powerful tool for characterizing vanadium

compounds due to the wide chemical shift range of the ⁵¹V nucleus. For Vanadium(V)
oxytriethoxide, the ⁵¹V NMR spectrum is expected to show a single resonance, indicative of a

single vanadium environment. The chemical shift is sensitive to the coordination environment

and the nature of the ligands. The chemical shift for VO(O-i-Pr)₃ is reported to be -629 ppm

relative to VOCl₃, suggesting a similar upfield shift for the ethoxide analogue.[3]

¹H and ¹³C NMR: The ¹H NMR spectrum would show characteristic signals for the ethoxide

ligands, typically a triplet for the methyl protons and a quartet for the methylene protons. The

¹³C NMR spectrum would similarly display two resonances corresponding to the methyl and

methylene carbons of the ethoxide groups.

Vibrational Spectroscopy (IR and Raman)
Infrared (IR) and Raman spectroscopy are used to identify the characteristic vibrational modes

of the molecule. A very strong absorption band in the IR spectrum is expected in the region of

950-1050 cm⁻¹, which is characteristic of the V=O stretching vibration.[4][5] Other bands

corresponding to V-O-C and C-O stretching, as well as C-H bending and stretching vibrations

of the ethoxide ligands, will also be present.

Synthesis and Handling
Synthesis of Vanadium(V) Oxytriethoxide
A common laboratory-scale synthesis involves the reaction of vanadium pentoxide (V₂O₅) with

absolute ethanol.

Experimental Protocol: Synthesis from V₂O₅ and Ethanol

Materials:

Vanadium pentoxide (V₂O₅)

Absolute ethanol (C₂H₅OH)

Anhydrous toluene (or another suitable solvent for azeotropic removal of water)

Schlenk flask and condenser
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Inert atmosphere (Nitrogen or Argon)

Procedure:

In a Schlenk flask equipped with a magnetic stirrer and a reflux condenser, suspend V₂O₅

in a mixture of absolute ethanol and toluene under an inert atmosphere.

Heat the mixture to reflux. The reaction involves the esterification of the vanadium oxide,

with the water produced being removed azeotropically with toluene.

Continue the reflux until all the V₂O₅ has reacted, which is typically indicated by a color

change and the formation of a clear solution.

After the reaction is complete, the excess solvent and volatile byproducts are removed

under vacuum to yield the crude Vanadium(V) oxytriethoxide.

The product can be further purified by distillation under reduced pressure.

Logical Relationship for Synthesis

V₂O₅

Ethanol (C₂H₅OH)

Toluene (for azeotropic removal of H₂O)

Vanadium(V) Oxytriethoxide (VO(OEt)₃)Reflux Distillation under vacuum

Click to download full resolution via product page

Caption: Synthesis of Vanadium(V) oxytriethoxide.

Handling of Air-Sensitive Compounds
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Vanadium(V) oxytriethoxide is sensitive to moisture and air. Therefore, all manipulations

should be carried out under an inert atmosphere of dry nitrogen or argon using standard

Schlenk line or glovebox techniques. Glassware should be oven-dried before use, and solvents

must be anhydrous.

Experimental Protocol: Handling using Schlenk Line

Apparatus:

Schlenk line with dual vacuum and inert gas manifolds

Oven-dried Schlenk flasks and other glassware

Cannulas and syringes for liquid transfer

Procedure for Transferring the Liquid:

Attach the flask containing Vanadium(V) oxytriethoxide and the receiving flask to the

Schlenk line.

Evacuate and backfill both flasks with inert gas three times to ensure an inert atmosphere.

Under a positive pressure of inert gas, transfer the desired amount of the liquid from the

source flask to the receiving flask using a cannula or a syringe.

Once the transfer is complete, remove the cannula or syringe and seal the flasks under

the inert atmosphere.

Reactivity and Applications
Vanadium(V) oxytriethoxide is a valuable precursor and catalyst in various chemical

transformations.

Precursor for Vanadium Oxides
Hydrolysis of Vanadium(V) oxytriethoxide is a common method for the synthesis of vanadium

pentoxide (V₂O₅) materials, including thin films, nanoparticles, and aerogels. The reaction
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conditions, such as the amount of water, solvent, and temperature, can be controlled to tailor

the morphology and properties of the resulting vanadium oxide.[6][7]

Experimental Protocol: Hydrolysis to V₂O₅ Nanoparticles

Materials:

Vanadium(V) oxytriethoxide

Anhydrous ethanol

Deionized water

Procedure:

Dissolve Vanadium(V) oxytriethoxide in anhydrous ethanol under an inert atmosphere.

Separately, prepare a solution of deionized water in ethanol.

Add the water/ethanol solution dropwise to the vigorously stirred solution of the vanadium

precursor.

Hydrolysis will be initiated, leading to the formation of a gel or a precipitate.

The resulting material can be aged and then calcined at elevated temperatures to obtain

crystalline V₂O₅ nanoparticles.

Reaction Pathway for Hydrolysis

VO(OEt)₃

Vanadium Hydroxide/Oxide Gel

Hydrolysis

H₂O

Calcination V₂O₅ Nanoparticles
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Caption: Hydrolysis of VO(OEt)₃ to V₂O₅.

Catalyst in Organic Synthesis
Vanadium(V) oxytriethoxide and its derivatives are effective catalysts for various organic

reactions.

Epoxidation of Alkenes: In the presence of an oxidant such as tert-butyl hydroperoxide

(TBHP), vanadium complexes can catalyze the epoxidation of alkenes and allylic alcohols

with high selectivity.[8][9][10] The vanadium center activates the peroxide for oxygen transfer

to the double bond.

Olefin Polymerization: Vanadium-based catalysts are used in the polymerization of olefins,

such as ethylene and propylene. Vanadium(V) oxytriethoxide can serve as a precursor to

these active catalytic species.[11][12]

Experimental Workflow for Catalytic Epoxidation

Reactants

Alkene

Reaction Vessel

tert-Butyl Hydroperoxide (TBHP) Vanadium(V) Oxytriethoxide

Epoxide

Product Analysis (e.g., GC, NMR)
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Caption: Workflow for alkene epoxidation.

Safety Information
Vanadium(V) oxytriethoxide is a hazardous chemical and should be handled with appropriate

safety precautions.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Signal Word: Warning.

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab

coat should be worn. All handling should be performed in a well-ventilated fume hood.

Storage: Store in a tightly sealed container under an inert atmosphere (argon is

recommended) in a cool, dry place, protected from light.[2]

Conclusion
Vanadium(V) oxytriethoxide is a valuable and reactive compound with significant applications

in materials science and catalysis. Its utility as a precursor for vanadium oxides and as a

catalyst for important organic transformations underscores its importance in chemical research

and development. Proper handling under inert conditions is crucial for its safe and effective

use. This guide provides a foundational understanding of its properties, structure, synthesis,

and reactivity to aid researchers in its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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